Cas no 1049469-98-8 (N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide)

• Product Name: N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide
• CAS No: 1049469-98-8
• MF: C₂₁H₂₆ClN₃O₃
• MW: 403.90244436264
• CID: 6229559
• PubChem ID: 42266917
• Update Time: 2025-05-24

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide
• 1049469-98-8
• N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-3,5-dimethoxybenzamide
• VU0639947-1
• N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-3,5-dimethoxybenzamide
• AKOS024504212
• F5264-0435

• Inchi： 1S/C21H26ClN3O3/c1-27-19-13-16(14-20(15-19)28-2)21(26)23-7-8-24-9-11-25(12-10-24)18-5-3-17(22)4-6-18/h3-6,13-15H,7-12H2,1-2H3,(H,23,26)
• InChI Key： WWRSDFQCXSDCCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(CCNC(C2C=C(C=C(C=2)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 403.1662694g/mol
• Monoisotopic Mass: 403.1662694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide

Introduction to N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide (CAS No. 1049469-98-8)

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide, a compound with the CAS number 1049469-98-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development.

The molecular structure of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide is characterized by its complex arrangement of functional groups. The presence of a piperazine moiety linked to an ethyl chain and attached to a benzamide group with dimethoxy substituents contributes to its unique chemical properties. This intricate architecture not only influences its solubility and stability but also plays a crucial role in determining its interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine ring in N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide is known to interact with various receptors, particularly those involved in the central nervous system. This property makes it a valuable candidate for further investigation in the context of potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have been exploring its utility in the development of drugs targeting disorders such as depression, anxiety, and other central nervous system disorders. The dimethoxybenzamide moiety, in particular, has been shown to enhance binding affinity to certain receptors, which could be leveraged to improve the efficacy of future drug candidates.

Recent studies have highlighted the importance of understanding the pharmacokinetic properties of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide. These studies have revealed that the compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation purposes. Additionally, preliminary toxicity studies suggest that it is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile.

The synthesis of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the piperazine ring is a critical step in the synthesis, as it dictates much of the compound's biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

Another area of interest is the structural modification of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide to enhance its pharmacological properties. By varying substituents on the benzamide group or introducing additional functional groups, researchers can fine-tune the compound's activity and selectivity. Such modifications are essential for developing drugs that target specific biological pathways while minimizing side effects.

The role of computational chemistry in the study of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and have helped researchers design more effective derivatives.

In conclusion, N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-3,5-dimethoxybenzamide represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for studying neurotransmitter systems and developing new treatments for central nervous system disorders. As research continues to uncover more about this compound's properties and potential applications, it is likely to play an increasingly important role in drug discovery and development.